![molecular formula C18H14N4O2S2 B2432629 3,5-dimethyl-N-(4-oxo-7-(thiophen-2-yl)-4,5-dihydrothiazolo[4,5-d]pyridazin-2-yl)benzamide CAS No. 1170403-05-0](/img/structure/B2432629.png)
3,5-dimethyl-N-(4-oxo-7-(thiophen-2-yl)-4,5-dihydrothiazolo[4,5-d]pyridazin-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,5-dimethyl-N-(4-oxo-7-(thiophen-2-yl)-4,5-dihydrothiazolo[4,5-d]pyridazin-2-yl)benzamide is a useful research compound. Its molecular formula is C18H14N4O2S2 and its molecular weight is 382.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiproliferative Activity and Cell Inhibition
- A study by Ilić et al. (2011) explored the synthesis of related derivatives and their antiproliferative activity, noting the inhibition of endothelial and tumor cell proliferation (Ilić et al., 2011).
Antimicrobial Properties
- Faidallah et al. (2013) reported the synthesis of novel derivatives, revealing broad-spectrum antibacterial activity, particularly against Gram-positive strains, and notable growth inhibitory activity against Candida albicans fungus (Faidallah et al., 2013).
Structural Analysis and Crystallography
- Sharma et al. (2016) synthesized a compound with a similar structure and conducted X-ray diffraction studies, providing insights into its crystalline structure and stability (Sharma et al., 2016).
Anti-inflammatory and CNS Activity
- Kalsi et al. (1990) synthesized derivatives for testing their anti-inflammatory activity, comparing their effectiveness and ulcerogenic activities with non-steroidal anti-inflammatory drugs (Kalsi et al., 1990).
- Malinka et al. (1998) assessed compounds for potential central nervous system and antimycobacterial applications, although they found no significant activity in CNS tests (Malinka et al., 1998).
Antioxidant Studies
- Ahmad et al. (2012) synthesized derivatives with notable radical scavenging activity, indicating potential in antioxidant applications (Ahmad et al., 2012).
Synthetic Routes and Derivatives Synthesis
- Draper and Castle (1983) focused on synthesizing various derivatives for biological screening, highlighting the diversity of potential applications for these compounds (Draper & Castle, 1983).
Properties
IUPAC Name |
3,5-dimethyl-N-(4-oxo-7-thiophen-2-yl-5H-[1,3]thiazolo[4,5-d]pyridazin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O2S2/c1-9-6-10(2)8-11(7-9)16(23)20-18-19-14-15(26-18)13(21-22-17(14)24)12-4-3-5-25-12/h3-8H,1-2H3,(H,22,24)(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWHBIHOAMCOFNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NC2=NC3=C(S2)C(=NNC3=O)C4=CC=CS4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.